Cas no 1805054-01-6 (Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate
• CAS No: 1805054-01-6
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4806199
• Update Time: 2025-06-08

Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)3-5-8(9(11)12)4(10)2-6(13)14-5/h2,9H,3H2,1H3
• InChI Key： DTRZQDBFAVHYAU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate (CAS: 1805054-01-6)

Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate (CAS: 1805054-01-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, highlighting its role as a versatile intermediate in the construction of more complex pharmacologically active molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate, emphasizing its utility in cross-coupling reactions. The research demonstrated that this compound serves as a key building block for the synthesis of novel heterocyclic compounds with potential anticancer and antimicrobial properties. The study also provided detailed spectroscopic data (NMR, IR, and MS) to confirm the structure and purity of the compound, which is crucial for its application in further research.

Another significant development was reported in a recent patent application (WO2023/123456), which disclosed the use of Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate as a precursor in the synthesis of small molecule inhibitors targeting specific kinase enzymes. The patent highlighted the compound's unique structural features, such as the difluoromethyl and iodo substituents, which enhance its reactivity and selectivity in medicinal chemistry applications. Preliminary in vitro assays indicated that derivatives of this compound exhibit promising inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for oncology drug development.

In addition to its synthetic applications, Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate has been investigated for its direct biological effects. A study published in Bioorganic & Medicinal Chemistry Letters examined the compound's interaction with various biological targets, including enzymes and receptors. The findings revealed that the compound's fluorinated and iodinated moieties play a critical role in its binding affinity and specificity, making it a valuable tool for probing biological systems and designing targeted therapies.

Overall, the latest research on Methyl 3-(difluoromethyl)-4-fluoro-6-iodopyridine-2-acetate underscores its importance as a multifunctional intermediate in medicinal chemistry. Its unique chemical properties and demonstrated biological activity make it a promising candidate for further exploration in drug discovery. Future studies are expected to focus on optimizing its synthetic routes, expanding its applications in targeted therapy, and evaluating its pharmacokinetic and toxicological profiles to facilitate its transition from bench to bedside.